Cas no 2229626-03-1 (methyl 4-{1-(aminomethyl)cyclopropylmethyl}benzoate)

• Product Name: methyl 4-{1-(aminomethyl)cyclopropylmethyl}benzoate
• CAS No: 2229626-03-1
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6047714
• PubChem ID: 165881918
• Update Time: 2025-05-20

methyl 4-{1-(aminomethyl)cyclopropylmethyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{1-(aminomethyl)cyclopropylmethyl}benzoate
• EN300-1820459
• 2229626-03-1
• methyl 4-{[1-(aminomethyl)cyclopropyl]methyl}benzoate

• Inchi： 1S/C13H17NO2/c1-16-12(15)11-4-2-10(3-5-11)8-13(9-14)6-7-13/h2-5H,6-9,14H2,1H3
• InChI Key： JYZAGMUOVVTVQM-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)CC1(CN)CC1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 4-{1-(aminomethyl)cyclopropylmethyl}benzoate

Research Briefing on Methyl 4-{1-(Aminomethyl)Cyclopropylmethyl}Benzoate (CAS: 2229626-03-1) in Chemical Biology and Pharmaceutical Applications

Methyl 4-{1-(aminomethyl)cyclopropylmethyl}benzoate (CAS: 2229626-03-1) is a cyclopropane-containing benzoate derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound's unique structural features, including the strained cyclopropane ring and the aminomethyl functional group, make it a promising scaffold for drug discovery and medicinal chemistry applications. Recent studies have explored its potential as a building block for novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of methyl 4-{1-(aminomethyl)cyclopropylmethyl}benzoate as a key intermediate in the synthesis of novel γ-secretase modulators for Alzheimer's disease treatment. The research team demonstrated that the cyclopropane moiety in this compound provides enhanced metabolic stability compared to linear analogs, while the aminomethyl group allows for facile derivatization to create diverse structure-activity relationships. The study reported improved blood-brain barrier penetration for derivatives synthesized from this scaffold.

In the field of antibacterial research, a 2024 publication in Bioorganic & Medicinal Chemistry Letters described the incorporation of methyl 4-{1-(aminomethyl)cyclopropylmethyl}benzoate into novel quinolone antibiotics. The researchers found that the cyclopropane ring system contributed to increased bacterial membrane permeability, while the ester functionality allowed for prodrug strategies to enhance oral bioavailability. The resulting compounds showed potent activity against drug-resistant Gram-positive pathogens, with MIC values in the 0.5-2 μg/mL range.

Recent advances in synthetic methodology have also focused on this compound. A 2023 Nature Protocols paper detailed an improved asymmetric synthesis route for methyl 4-{1-(aminomethyl)cyclopropylmethyl}benzoate using chiral auxiliaries, achieving >99% ee with 85% overall yield. This development is particularly significant for the preparation of enantiomerically pure derivatives for biological evaluation, as the stereochemistry of the cyclopropane ring has been shown to dramatically influence pharmacological activity in several target classes.

From a mechanistic perspective, computational studies published in the Journal of Chemical Information and Modeling (2024) have elucidated the conformational preferences of methyl 4-{1-(aminomethyl)cyclopropylmethyl}benzoate and its interactions with biological targets. Molecular dynamics simulations revealed that the cyclopropane ring induces a specific orientation of the aminomethyl group that is favorable for binding to protein pockets with shallow hydrophobic clefts, explaining its utility in designing protein-protein interaction inhibitors.

Ongoing clinical research (Phase I trials as of Q2 2024) is evaluating derivatives of methyl 4-{1-(aminomethyl)cyclopropylmethyl}benzoate as potential treatments for autoimmune disorders. Preliminary data suggest that these compounds exhibit selective modulation of T-cell activation pathways with reduced off-target effects compared to current therapies. The unique spatial arrangement of the cyclopropane ring appears to contribute to this selectivity by enforcing a specific binding orientation to immunomodulatory targets.

In conclusion, methyl 4-{1-(aminomethyl)cyclopropylmethyl}benzoate (CAS: 2229626-03-1) represents a versatile and pharmacologically privileged scaffold with applications spanning neurodegenerative diseases, infectious diseases, and immune disorders. Its recent incorporation into clinical candidates underscores the growing importance of strained ring systems in medicinal chemistry. Future research directions likely include further exploration of its applications in targeted protein degradation and covalent inhibitor design, where its structural features may offer unique advantages.